![molecular formula C24H19N3O6 B2716518 N-(4-nitrophenyl)-3-(2-(p-tolyloxy)acetamido)benzofuran-2-carboxamide CAS No. 887878-42-4](/img/structure/B2716518.png)
N-(4-nitrophenyl)-3-(2-(p-tolyloxy)acetamido)benzofuran-2-carboxamide
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Description
N-(4-nitrophenyl)-3-(2-(p-tolyloxy)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C24H19N3O6 and its molecular weight is 445.431. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with similar structural features, particularly benzofuran derivatives and nitrophenyl groups, have been explored for their antimicrobial properties. For instance, benzamide and phenylacetamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showing broad-spectrum activity against various microorganisms (Ertan et al., 2007). Such studies indicate that compounds with nitrophenyl and benzofuran components could be potential candidates for developing new antimicrobial agents.
Material Science and Catalysis
In material science, the synthesis and characterization of organic compounds like N,N-diacylaniline derivatives have been explored for their potential applications. These compounds have been synthesized and analyzed using techniques such as FTIR and NMR, highlighting their structural and electronic properties (Al‐Sehemi et al., 2017). The detailed study of these properties can lead to applications in catalysis, sensors, and electronic materials.
Antitumor and Anticancer Research
Further, some benzofuran derivatives have been investigated for their antitumor and anticancer activities. Specific compounds, through modification at the C-terminus with different functional groups, have shown high in vitro cytotoxic activity against human cell lines, including prostate cancer and AIDS-related lymphoma (Dzierzbicka & Kołodziejczyk, 2003). This suggests that the manipulation of structural elements in compounds similar to "N-(4-nitrophenyl)-3-(2-(p-tolyloxy)acetamido)benzofuran-2-carboxamide" could yield potential therapeutic agents.
Environmental Applications
On the environmental front, photocatalytic degradation of pollutants using TiO2 nanoparticles has been researched, with compounds structurally related to acetamides showing degradation under UV light (Jallouli et al., 2017). This indicates potential environmental applications of such compounds in the degradation of organic pollutants.
Properties
IUPAC Name |
3-[[2-(4-methylphenoxy)acetyl]amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19N3O6/c1-15-6-12-18(13-7-15)32-14-21(28)26-22-19-4-2-3-5-20(19)33-23(22)24(29)25-16-8-10-17(11-9-16)27(30)31/h2-13H,14H2,1H3,(H,25,29)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGRXKTOWLXUVBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.